Cas no 96909-02-3 (2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-4-methoxy-)

• Product name: 2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-4-methoxy-
• CAS No: 96909-02-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 800695
• PubChem ID: 45086027

2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-4-methoxy-
• 2H-Pyrrol-2-one, 1-acetyl-1,5-dihydro-4-methoxy- (9CI)
• 96909-02-3
• CHEMBL2147273
• 2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-4-methoxy-(9ci)

• Inchi： InChI=1S/C7H9NO3/c1-5(9)8-4-6(11-2)3-7(8)10/h3H,4H2,1-2H3
• InChI Key： DSKQQFYTVZYDFQ-UHFFFAOYSA-N
• SMILES： CC(=O)N1CC(=CC1=O)OC

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-substituted carboxylic acid imides